8-(4-fluorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(4-fluorophenyl)-2-(3-hydroxypropyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H20FN5O3/c1-26-20-19(21(31)27(23(26)32)12-5-13-30)28-14-18(15-6-3-2-4-7-15)29(22(28)25-20)17-10-8-16(24)9-11-17/h2-4,6-11,14,30H,5,12-13H2,1H3
• InChI Key: HQNFSSWCSYBZPO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCCO)N3C=C(N(C3=N2)C4=CC=C(C=C4)F)C5=CC=CC=C5
• Molecular Formula: C23H20FN5O3
• Molecular Weight: 433.4 g/mol

Description

The compound "8-(4-fluorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione" belongs to a class of molecules known as imidazo[2,1-f]purinones, which have been studied for their potential as A(3) adenosine receptor antagonists. These compounds contain a xanthine core and have been the subject of structure-activity relationship (SAR) studies to improve their potency and hydrophilicity .

Synthesis Analysis

The synthesis of related imidazo[2,1-f]purinones typically involves the modification of substituents at the 1-, 3-, and 8-positions of the purine core. The synthesis process may include steps such as intramolecular alkylation, as seen in the preparation of similar compounds like 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones . These methods aim to create molecules with improved binding affinity and selectivity for the A(3) adenosine receptor.

Molecular Structure Analysis

The molecular structure of imidazo[2,1-f]purinones is crucial for their interaction with the A(3) adenosine receptor. Docking and 3D-QSAR studies have been used to investigate the binding disposition of these compounds, which is influenced by the type and position of substituents on the purine core . The molecular structure is designed to enhance receptor affinity and selectivity.

Chemical Reactions Analysis

Imidazo[2,1-f]purinones undergo various chemical reactions depending on their substituents and reaction conditions. The synthesis process may involve reactions such as hydrogenation, alkylation, and interactions with mesyl chloride, as demonstrated in the synthesis of related compounds . These reactions are tailored to achieve the desired modifications on the purine core, affecting the compound's pharmacological properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazo[2,1-f]purinones are influenced by their molecular structure and intermolecular interactions. For instance, a related compound with a xanthine derivative core exhibited layered crystal packing stabilized by hydrogen bonds and electrostatic energy contributions . These properties are significant for the compound's solubility, stability, and overall pharmacokinetic profile.